3-Methyl-2-butenyl acrylate

• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 3-methylbut-2-enyl prop-2-enoate
• InChI: InChI=1S/C8H12O2/c1-4-8(9)10-6-5-7(2)3/h4-5H,1,6H2,2-3H3
• InChI Key: OXUKGAGPJSQCDS-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCOC(=O)C=C)C

Description

3-Methyl-2-butenyl acrylate is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1-liter flask was charged with 43.9 g (0.51 mol) of 3-methyl-2-buten-1-ol, 51.6 g (0.51 mol) of triethylamine and 300 ml of dichloromethane, and the mixture was cooled down to 0° C. While stirring the mixture at 0° C., 45.3 g (0.50 mol) of acryloyl chloride were added dropwise over 1 hour, and the mixture was stirred additionally for 5 hours at room temperature. Solids were separated by filtration from the resultant reaction mixture, and the filtrate was washed 3 times with water and then distilled in the presence of 5 g of p-methoxyphenol to obtain 50.5 g of 3-methyl-2-butenyl acrylate.